2-(furan-2-yl)-N-[(furan-2-yl)methyl]-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxamide

• IUPAC Name: 2-(furan-2-yl)-N-(furan-2-ylmethyl)-4-methyl-6-methylsulfanylpyrimidine-5-carboxamide
• InChI: InChI=1S/C16H15N3O3S/c1-10-13(15(20)17-9-11-5-3-7-21-11)16(23-2)19-14(18-10)12-6-4-8-22-12/h3-8H,9H2,1-2H3,(H,17,20)
• InChI Key: RJBFHYGBIAODHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)C2=CC=CO2)SC)C(=O)NCC3=CC=CO3
• Molecular Formula: C16H15N3O3S
• Molecular Weight: 329.4 g/mol
• CAS No.: 1258655-69-4

Description

This compound is a pyrimidine derivative, which is a type of organic compound that contains a pyrimidine ring - a six-membered ring with two nitrogen atoms and four carbon atoms. It also contains furan rings, which are five-membered rings with four carbon atoms and one oxygen atom. The presence of the methylsulfanyl group (-SCH3) and carboxamide group (-CONH2) further add to the complexity of this molecule.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrimidine and furan rings would contribute to the rigidity of the molecule, while the methylsulfanyl and carboxamide groups could potentially participate in various chemical reactions.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied as a potential drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and environmental impact. Without specific data, it’s difficult to provide a detailed safety and hazard analysis.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it shows promise as a drug, future research could focus on optimizing its synthesis, studying its mechanism of action, and evaluating its efficacy and safety in preclinical and clinical trials.